Cas no 1289387-71-8 ((4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride)
(4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
- N-(4-Fluorobenzyl)-1-(pyrrolidin-2-yl)methanamine hydrochloride
- SBB075345
- (4-fluorobenzyl)pyrrolidin-2-ylmethylamine hydrochloride
- [(4-fluorophenyl)methyl](pyrrolidin-2-ylmethyl)amine, chloride
-
- Inchi: 1S/C12H17FN2.ClH/c13-11-5-3-10(4-6-11)8-14-9-12-2-1-7-15-12;/h3-6,12,14-15H,1-2,7-9H2;1H
- InChI Key: IGOOIGKKQOKRPY-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC(=CC=1)CNCC1CCCN1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 179
- Topological Polar Surface Area: 24.1
(4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM372131-1g |
N-(4-Fluorobenzyl)-1-(pyrrolidin-2-yl)methanamine hydrochloride |
1289387-71-8 | 95%+ | 1g |
$454 | 2024-08-02 | |
| Fluorochem | 090690-500mg |
4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride |
1289387-71-8 | 500mg |
£229.00 | 2022-03-01 |
(4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
Introduction to (4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride (CAS No. 1289387-71-8)
(4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1289387-71-8, represents a promising candidate for further exploration in medicinal chemistry due to its unique structural and functional properties. The presence of a fluoro substituent on the benzyl group and the incorporation of a pyrrolidin-2-ylmethyl moiety contribute to its distinct pharmacological profile, making it a subject of interest for potential therapeutic applications.
The compound’s molecular structure, characterized by a combination of aromatic and heterocyclic elements, suggests potential interactions with biological targets that could be exploited for drug design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. This has opened up new avenues for investigating the pharmacological relevance of (4-fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride in various disease models.
In the context of modern drug discovery, the development of novel scaffolds that combine structural diversity with known pharmacophores is crucial. The fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. By integrating this element into the benzyl ring of (4-fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride, researchers aim to enhance the compound’s bioavailability and therapeutic efficacy. This approach aligns with current trends in medicinal chemistry, where structural modifications are meticulously designed to optimize drug-like properties.
The pyrrolidin-2-ylmethyl group adds another layer of complexity to the compound’s structure, providing a versatile platform for further derivatization. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and central nervous system (CNS) effects. The combination of these features in (4-fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride makes it a compelling candidate for investigating novel therapeutic strategies. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles.
Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation pharmaceuticals. The ability of fluorine atoms to influence electronic properties and intermolecular interactions has been leveraged to create more potent and selective drugs. For instance, fluorinated analogs of existing drugs have often demonstrated improved pharmacokinetic profiles, leading to better patient outcomes. The incorporation of a fluoro substituent in (4-fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride is expected to contribute to these advantages, making it a valuable asset in drug discovery pipelines.
The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for pharmaceutical applications. Improved solubility can lead to better absorption rates when administered orally or intravenously, while enhanced stability ensures prolonged shelf life and consistent performance during storage and transportation. These characteristics make (4-fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride an attractive candidate for further development into a viable therapeutic agent.
In conclusion, (4-fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride (CAS No. 1289387-71-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluoro group and a pyrrolidin-2-ylmethyl moiety, position it as a promising candidate for further exploration in drug discovery. Ongoing research efforts are focused on elucidating its pharmacological properties and evaluating its suitability for various therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in shaping the future of medicine.
1289387-71-8 ((4-Fluoro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)